Cas no 95109-86-7 (2-tert-butyl-1-chromen-1-ylium perchlorate)

• Product Name: 2-tert-butyl-1-chromen-1-ylium perchlorate
• CAS No: 95109-86-7
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 751989
• PubChem ID: 2884657
• Update Time: 2025-05-21

2-tert-butyl-1-chromen-1-ylium perchlorate Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium, 2-(1,1-dimethylethyl)-, perchlorate
• 95109-86-7
• 2-(tert-butyl)chromenylium perchlorate
• F0400-0051
• AKOS026677736
• 2-tert-butylchromenylium;perchlorate
• 2-tert-butyl-1-chromen-1-ylium perchlorate

• Inchi： 1S/C13H15O.ClO4/c1-13(2,3)12-9-8-10-6-4-5-7-11(10)14-12;2-1(3,4)5/h4-9H,1-3H3;/q+1;-1
• InChI Key： XQBVXKZFMVVPLY-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[O+]1C2C=CC=CC=2C=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 286.0608013g/mol
• Monoisotopic Mass: 286.0608013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-tert-butyl-1-chromen-1-ylium perchlorate

2-Tert-Butyl-1-Chromen-1-Ylium Perchlorate: A Comprehensive Overview

The compound 2-Tert-butyl-1-chromen-1-ylium perchlorate (CAS No. 95109-86-7) is a highly specialized organic metal complex that has garnered significant attention in the fields of materials science and organic electronics. This compound is characterized by its unique chromenium ion structure, which is stabilized by the tert-butyl substituent, and its perchlorate counterion, which plays a crucial role in maintaining the compound's stability and reactivity.

Recent studies have highlighted the potential of 2-Tert-butyl-1-chromen-1-ylium perchlorate in the development of advanced materials for optoelectronic applications. The chromenium ion core of this compound exhibits strong absorption in the visible region, making it a promising candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that the incorporation of this compound into polymer blends can significantly enhance the charge transport properties, leading to improved device performance.

One of the key features of 2-Tert-butyl-1-chromen-1-ylium perchlorate is its ability to act as a photosensitizer in various chemical reactions. This property has been exploited in recent research to develop novel photocatalytic systems for organic synthesis. The tert-butyl group attached to the chromenium ion not only enhances the stability of the compound but also facilitates its solubility in organic solvents, making it easier to handle and process.

The synthesis of 2-Tert-butyl-1-chromen-1-ylium perchlorate involves a multi-step process that typically begins with the preparation of the chromene precursor. The subsequent oxidation and counterion exchange steps are critical in determining the final product's quality and purity. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better control over the product's properties, paving the way for large-scale production.

In terms of applications, 2-Tert-butyl-1-chromen-1-ylium perchlorate has shown great promise in the field of organic electronics. Its ability to form stable charge transfer complexes with electron-rich aromatic compounds has been leveraged to create high-performance organic field-effect transistors (OFETs). Additionally, this compound has been used as a dopant in polymer semiconductors, significantly improving their electrical conductivity and mechanical stability.

Another area where 2-Tert-butyl-1-chromen-1-ylium perchlorate has demonstrated potential is in biomedical applications. Recent studies have explored its use as a photosensitizer in photodynamic therapy (PDT), where it can generate reactive oxygen species upon light irradiation, leading to selective destruction of cancer cells. The compound's high photostability and low toxicity make it an attractive candidate for this application.

The environmental impact of 2-Tert-butyl-1-chromen-1-ylium perchlorate is another area of interest for researchers. While the compound itself is not classified as hazardous under current regulations, its production and disposal processes require careful consideration to minimize environmental risks. Ongoing research is focused on developing more sustainable synthesis routes and recycling methods for this compound.

In conclusion, 2-Tert-butyl-1-chromen-1-ylium perchlorate (CAS No. 95109-86-) stands out as a versatile and innovative material with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in the future of materials science and organic electronics.